Cas no 1375474-19-3 (α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride)

• Product Name: α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride
• CAS No: 1375474-19-3
• MF: C₉H₈ClF₃N₂O
• MW: 252.620831489563
• MDL: MFCD21602713
• CID: 2084921
• PubChem ID: 73994810
• Update Time: 2025-06-28

α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride
• 2-amino-2-[4-(trifluoromethoxy)phenyl]acetonitrile hydrochloride
• 2-amino-2-(4-(trifluoromethoxy)phenyl)acetonitrile hydrochloride
• ZTAHRDJNGYSHRB-UHFFFAOYSA-N
• NE43933
• Z2574360275
• amino(4-(trifluoromethoxy)phenyl)acetonitrile hydrochloride
• Amino-(4-trifluoromethoxy-phenyl)-acetonitrile; hydrochloride

• MDL： MFCD21602713
• Inchi： 1S/C9H7F3N2O.ClH/c10-9(11,12)15-7-3-1-6(2-4-7)8(14)5-13;/h1-4,8H,14H2;1H
• InChI Key： ZTAHRDJNGYSHRB-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)C(C#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Topological Polar Surface Area: 59

Additional information on α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride

Comprehensive Guide to α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride (CAS No. 1375474-19-3)

α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride (CAS No. 1375474-19-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzeneacetonitrile derivatives, characterized by the presence of an amino group and a trifluoromethoxy substituent. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The chemical structure of α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride includes a benzene ring substituted with a trifluoromethoxy group (-OCF3) and an acetonitrile moiety bearing an amino group. The hydrochloride salt form enhances its stability and solubility, making it more suitable for various applications. Researchers often explore this compound for its potential in designing central nervous system (CNS) drugs, given the pharmacological relevance of trifluoromethoxy-containing compounds.

One of the key reasons for the growing interest in CAS No. 1375474-19-3 is its role in medicinal chemistry. The trifluoromethoxy group is known to improve metabolic stability and bioavailability, which are critical factors in drug development. Additionally, the presence of the amino group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This versatility makes α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride a sought-after building block in high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride has potential applications in agrochemical research. The trifluoromethoxy group is often associated with enhanced pesticidal activity, making this compound a candidate for developing novel crop protection agents. Researchers are also investigating its utility in material science, particularly in the design of advanced polymers and coatings with unique properties.

In recent years, the demand for CAS No. 1375474-19-3 has increased due to the rising focus on precision medicine and targeted therapies. The compound’s ability to serve as a precursor for small-molecule inhibitors and receptor modulators aligns with the current trends in personalized healthcare. Moreover, its relevance in AI-driven drug discovery platforms highlights its importance in modern research methodologies.

For laboratories and industries working with α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. Standard safety protocols for handling organic compounds, including the use of personal protective equipment (PPE), should always be followed.

The synthesis of CAS No. 1375474-19-3 typically involves multi-step organic reactions, including nitrile formation and amine protection/deprotection strategies. Advanced purification techniques, such as column chromatography and recrystallization, are employed to achieve high purity levels suitable for research applications. Analytical methods like HPLC, NMR, and mass spectrometry are commonly used for quality control.

As the scientific community continues to explore the potential of α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride, its role in innovative therapeutics and sustainable agriculture is expected to expand. Researchers are particularly interested in its structure-activity relationships (SAR) to optimize its derivatives for specific applications. Collaborations between academia and industry are likely to drive further advancements in this field.

In conclusion, α-Amino-4-(trifluoromethoxy)benzeneacetonitrile Hydrochloride (CAS No. 1375474-19-3) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a key player in modern chemical research, aligning with current trends such as AI-assisted drug design and green chemistry. As research progresses, this compound is poised to contribute significantly to scientific and industrial advancements.